2-[(9-Methylpurin-6-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol

• IUPAC Name: 2-[(9-methylpurin-6-yl)amino]-1-thiophen-2-yl-1-thiophen-3-ylethanol
• InChI: InChI=1S/C16H15N5OS2/c1-21-10-20-13-14(18-9-19-15(13)21)17-8-16(22,11-4-6-23-7-11)12-3-2-5-24-12/h2-7,9-10,22H,8H2,1H3,(H,17,18,19)
• InChI Key: DTBUNNLIROHCDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(N=CN=C21)NCC(C3=CSC=C3)(C4=CC=CS4)O
• Molecular Formula: C16H15N5OS2
• Molecular Weight: 357.5 g/mol

Description

Olomoucine is a purine derivative that inhibits CDKs and exhibits anti-inflammatory, neuroprotective, and anticancer activities. In macrophages, olomoucine decreases levels of NO and iNOS and suppresses activation of NF-κB. In leukemia cells, olomoucine alters cell cycle progression and inhibits proliferation. Additionally, this compound prevents cathepsin L translocation and the induction of autophagy in neurons, protecting against 6-OHDA-induced toxicity.

Molecular Structure Analysis

The molecular structure of Olomoucine is represented by the formula C15H18N6O. It has a molecular weight of 298.34.

Physical And Chemical Properties Analysis

The physical and chemical properties of Olomoucine include a melting point of 120-130°C and solubility in DMSO or methanol.

Mechanism of Action

The mechanism of action for Olomoucine involves the inhibition of CDKs, suppression of activation of NF-κB in macrophages, alteration of cell cycle progression in leukemia cells, and prevention of cathepsin L translocation and the induction of autophagy in neurons.